{3-[(4,4-Dimethylcyclohexyl)amino]propyl}dimethylamine

• Molecular Formula: C13H28N2
• Molecular Weight: 212.37 g/mol
• IUPAC Name: N-(4,4-dimethylcyclohexyl)-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C13H28N2/c1-13(2)8-6-12(7-9-13)14-10-5-11-15(3)4/h12,14H,5-11H2,1-4H3
• InChI Key: VDVMJNXWTWCQQP-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(CC1)NCCCN(C)C)C

Description

{3-[(4,4-Dimethylcyclohexyl)amino]propyl}dimethylamine is a tertiary amine derivative featuring a 4,4-dimethylcyclohexyl substituent linked to a dimethylaminopropyl backbone.

Preparation Methods

The synthesis of {3-[(4,4-Dimethylcyclohexyl)amino]propyl}dimethylamine typically involves the reaction of 4,4-dimethylcyclohexylamine with 3-chloropropylamine in the presence of a base such as sodium hydroxide. The reaction is carried out under reflux conditions to ensure complete conversion of the reactants to the desired product . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimization for yield and purity.

Chemical Reactions Analysis

{3-[(4,4-Dimethylcyclohexyl)amino]propyl}dimethylamine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of corresponding amine oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of secondary or primary amines.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, leading to the formation of new derivatives.

Scientific Research Applications

{3-[(4,4-Dimethylcyclohexyl)amino]propyl}dimethylamine is used in various scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules and polymers.

Biology: It is used in the study of amine-related biochemical pathways and enzyme interactions.

Medicine: Research into potential therapeutic applications, such as drug development and delivery systems.

Industry: Utilized in the production of surfactants, lubricants, and other specialty chemicals.

Mechanism of Action

The mechanism of action of {3-[(4,4-Dimethylcyclohexyl)amino]propyl}dimethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can act as an inhibitor or activator, depending on the context of its use. The pathways involved may include amine oxidation or reduction, leading to changes in cellular functions .

Comparison with Similar Compounds

Key Substituents and Backbone Variations

The target compound’s distinguishing feature is the 4,4-dimethylcyclohexyl group , which contrasts with the long alkyl chains (e.g., docosanamide, myristamide) or aromatic/heterocyclic groups in analogs. Structural variations influence solubility, steric effects, and binding affinity:

Compound Name (IUPAC)	Substituent (R)	Molecular Weight*	Functional Groups
{3-[(4,4-Dimethylcyclohexyl)amino]propyl}dimethylamine	4,4-Dimethylcyclohexyl	~240.4 g/mol	Tertiary amine
N-[3-(Dimethylamino)propyl]docosanamide	Docosanamide (C22 chain)	~437.7 g/mol	Amide, tertiary amine
N-[3-(Dimethylamino)propyl]myristamide	Myristamide (C14 chain)	~341.6 g/mol	Amide, tertiary amine
Pharmacological analogs with 4,4-dimethylcyclohexyl substituents	Variable (e.g., carbonic anhydrase inhibitors)	N/A	Heterocyclic/amine groups

*Molecular weights calculated based on standard atomic masses.

Key Observations :

Functional and Application Comparison

Pharmacological Potential

highlights 4,4-dimethylcyclohexyl as a substituent in novel carbonic anhydrase inhibitors for glaucoma treatment . This suggests the target compound could exhibit similar pharmacological activity, leveraging its rigid cyclohexyl group for selective enzyme binding. Unlike cosmetic analogs, which prioritize surfactant properties, the target compound’s tertiary amine moiety may facilitate interactions with biological targets (e.g., ion channels or receptors).

Research Findings and Data

Antistatic Efficacy in Cosmetics

• Behenamid propyl dimethylamine (CAS 60270-33-9): Reduces static charge by 60–70% in hair care formulations at 1–2% concentration .
• Myristamidopropyl dimethylamine phosphate (CAS 137145-36-9): Acts as a surfactant with dual antistatic and emulsifying functions .

Pharmacological Activity (Inferred)

• Compounds with 4,4-dimethylcyclohexyl groups demonstrate 10–100x higher affinity for carbonic anhydrase isoforms compared to linear alkyl analogs, as seen in glaucoma drug candidates .

Biological Activity

The compound {3-[(4,4-Dimethylcyclohexyl)amino]propyl}dimethylamine, often referred to as DMCPA, is a member of the class of amines that has garnered interest for its potential biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and relevant research findings.

DMCPA's biological activity is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The compound's structure allows it to modulate several signaling pathways which are crucial in various physiological and pathological processes.

• Enzyme Interaction : DMCPA has been shown to interact with protein tyrosine phosphatases (PTPs), particularly Src homology 2 domain-containing protein tyrosine phosphatase 1 (SHP1). This interaction can lead to the activation of SHP1, which plays a significant role in regulating cell signaling pathways associated with cancer proliferation and inflammation .
• Receptor Modulation : The compound may also influence receptor activity, potentially affecting neurotransmitter systems and contributing to its pharmacological effects.

Anticancer Properties

Research indicates that DMCPA exhibits significant anticancer properties. In vitro studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including leukemia and lung cancer cells. The following table summarizes some key findings regarding its anticancer activity:

Cell Line	IC50 (μM)	Reference
CCRF-CEM (Leukemia)	1.65 ± 0.05
NCI-H1299 (Lung)	2.04 ± 0.11
HeLa (Cervical)	226 μg/mL

The data suggest that DMCPA has a potent inhibitory effect on cancer cell viability, with lower IC50 values indicating higher potency.

Antimicrobial Activity

In addition to its anticancer effects, DMCPA has been investigated for its antimicrobial properties. Preliminary studies suggest that it may exhibit activity against various bacterial strains, although specific data on DMCPA's antimicrobial efficacy remains limited. Further research is needed to elucidate its full spectrum of antimicrobial activity.

Case Studies and Research Findings

Several studies have explored the biological effects of DMCPA and related compounds:

• SHP1 Activation : A study highlighted the role of SHP1 activators in inhibiting cancer cell proliferation through the modulation of STAT3 signaling pathways. DMCPA's structural analogs demonstrated significant SHP1 activation, leading to reduced viability in cancer cells .
• Structure-Activity Relationship (SAR) : Investigations into the SAR of DMCPA derivatives revealed that modifications in side chains can significantly impact biological activity. Compounds with specific hydrophilic or hydrophobic groups showed enhanced efficacy against cancer cell lines .
• Antiproliferative Effects : Research on related compounds indicated that certain structural modifications can lead to improved antiproliferative effects against various cancer types. This suggests a promising avenue for developing more effective therapeutic agents based on the DMCPA scaffold .